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Compound of Interest

Compound Name:
1-Bromo-4-(tert-

butylsulfanyl)benzene

Cat. No.: B1272083 Get Quote

An In-depth Technical Guide to 1-Bromo-4-(tert-
butylsulfanyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 1-Bromo-4-(tert-butylsulfanyl)benzene. It includes detailed

experimental protocols for its synthesis and representative reactions, as well as essential

safety information. This document is intended to serve as a valuable resource for researchers

and professionals involved in organic synthesis, medicinal chemistry, and materials science.

Core Compound Properties
1-Bromo-4-(tert-butylsulfanyl)benzene, also known as (4-Bromophenyl)(tert-butyl)sulfane, is

a halogenated aromatic thioether. Its chemical structure features a benzene ring substituted

with a bromine atom and a tert-butylsulfanyl group at the para positions. This substitution

pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling

reactions where the bromine atom can be readily substituted.

Table 1: Physical and Chemical Properties of 1-Bromo-4-(tert-butylsulfanyl)benzene
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Property Value Reference(s)

IUPAC Name
1-Bromo-4-(tert-

butylsulfanyl)benzene

Synonyms

(4-Bromophenyl)(tert-

butyl)sulfane, 1-Bromo-4-t-

butylthiobenzene, 4-

Bromophenyl t-butyl sulfide, S-

t-butyl 4-bromothiophenol

[1]

CAS Number 25752-90-3 [1][2]

Molecular Formula C₁₀H₁₃BrS [1][2]

Molecular Weight 245.18 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 75 °C at 0.5 Torr [1][3]

Density 1.2950 g/cm³ [1][3]

Storage Temperature 2-8°C [1][3]

Synthesis and Experimental Protocols
The synthesis of 1-Bromo-4-(tert-butylsulfanyl)benzene is typically achieved through the S-

alkylation of 4-bromothiophenol with a tert-butylating agent. A common and effective method

involves the reaction of 4-bromothiophenol with tert-butanol in the presence of a strong acid

catalyst.

Synthesis of 1-Bromo-4-(tert-butylsulfanyl)benzene
This protocol describes the synthesis of 1-Bromo-4-(tert-butylsulfanyl)benzene from 4-

bromothiophenol and tert-butanol.

Reaction Scheme:
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Reactants

Product

4-Bromothiophenol

1-Bromo-4-(tert-butylsulfanyl)benzene

tert-Butanol

H₂SO₄ (conc.)

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-4-(tert-butylsulfanyl)benzene.

Materials:

4-Bromothiophenol

tert-Butanol

Concentrated Sulfuric Acid

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

bromothiophenol (1.0 eq) in dichloromethane.

Add an excess of tert-butanol (2.0-3.0 eq) to the solution.
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Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (catalytic amount,

e.g., 0.1 eq) dropwise with vigorous stirring.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for 12-24 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, carefully quench the reaction by pouring it into a beaker containing

crushed ice and saturated sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine (2 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure 1-
Bromo-4-(tert-butylsulfanyl)benzene.

Chemical Reactivity and Applications
The bromine atom on the aromatic ring of 1-Bromo-4-(tert-butylsulfanyl)benzene makes it a

versatile substrate for a variety of cross-coupling reactions, which are fundamental in the

construction of complex organic molecules for pharmaceuticals and materials science.

Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon

bond between an organohalide and an organoboron compound. 1-Bromo-4-(tert-
butylsulfanyl)benzene can be effectively coupled with various arylboronic acids to synthesize

biaryl derivatives. The bulky tert-butylsulfanyl group can influence the reactivity and may

require the use of specific ligands to achieve high yields.

Generalized Reaction Scheme:
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Caption: Suzuki-Miyaura coupling of 1-Bromo-4-(tert-butylsulfanyl)benzene.

Experimental Protocol: Suzuki Coupling with Phenylboronic Acid[4]

This protocol is adapted from established methods for the Suzuki-Miyaura coupling of aryl

bromides.[4]

Materials:

1-Bromo-4-(tert-butylsulfanyl)benzene (1.0 eq)

Phenylboronic acid (1.2 eq)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

Triphenylphosphine (PPh₃, 4 mol%)

Potassium carbonate (K₂CO₃, 2.0 eq)

Toluene

Ethanol

Water
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Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-
Bromo-4-(tert-butylsulfanyl)benzene, phenylboronic acid, and potassium carbonate.

Add palladium(II) acetate and triphenylphosphine.

Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

Add a degassed solvent mixture of toluene, ethanol, and water.

Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours, monitoring the

reaction by TLC or GC-MS.[4]

After cooling to room temperature, dilute the reaction mixture with ethyl acetate.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired biaryl

product.

Spectroscopic Data
Spectroscopic data is essential for the characterization and confirmation of the structure of 1-
Bromo-4-(tert-butylsulfanyl)benzene.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

signals corresponding to the aromatic protons and the protons of the tert-butyl group. The

aromatic protons will likely appear as two doublets in the range of δ 7.2-7.6 ppm,

characteristic of a 1,4-disubstituted benzene ring. The nine equivalent protons of the tert-

butyl group will appear as a sharp singlet around δ 1.3 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show

distinct signals for the four unique carbon atoms of the benzene ring and the two different

types of carbon atoms in the tert-butyl group.
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IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the C-H stretching of the aromatic ring and the alkyl group, C=C stretching of the aromatic

ring, and the C-S and C-Br stretching vibrations.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) and a

characteristic isotopic pattern due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br in

approximately a 1:1 ratio). Fragmentation patterns will likely involve the loss of the tert-butyl

group and the bromine atom.

Safety and Handling
1-Bromo-4-(tert-butylsulfanyl)benzene is classified as an irritant.[1] Appropriate safety

precautions should be taken when handling this compound.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] Keep

away from oxidizing agents.

First Aid:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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